Cas no 110904-86-4 (Naphthacene, 5,12-bis[(4-methylphenyl)ethynyl]-)

• Product Name: Naphthacene, 5,12-bis[(4-methylphenyl)ethynyl]-
• CAS No: 110904-86-4
• MF: C₃₆H₂₄
• MW: 456.575769424438
• CID: 1196081
• PubChem ID: 71335413
• Update Time: 2025-04-20

Naphthacene, 5,12-bis[(4-methylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Naphthacene, 5,12-bis[(4-methylphenyl)ethynyl]-
• 5,12-bis[2-(4-methylphenyl)ethynyl]tetracene
• 110904-86-4
• DTXSID80763383
• 5,12-Bis[(4-methylphenyl)ethynyl]tetracene

• Inchi： 1S/C36H24/c1-25-11-15-27(16-12-25)19-21-33-31-9-5-6-10-32(31)34(22-20-28-17-13-26(2)14-18-28)36-24-30-8-4-3-7-29(30)23-35(33)36/h3-18,23-24H,1-2H3
• InChI Key： KQWVRQGQLFDERX-UHFFFAOYSA-N
• SMILES： C12=CC3C=CC=CC=3C=C1C(C#CC1C=CC(C)=CC=1)=C1C=CC=CC1=C2C#CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 456.18792
• Monoisotopic Mass: 456.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0